Cas no 1804892-43-0 (2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid
• CAS No: 1804892-43-0
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4862584
• Update Time: 2025-06-11

2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-7-3(2-5(14)15)1-4(12)6(13-7)8(10)11/h1,8H,2H2,(H,14,15)
• InChI Key： AVFYIDCZBICKCY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=C(C=1)CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid

Introduction to 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1804892-43-0)

2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid, identified by the CAS number 1804892-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including bromine, iodine, and a difluoromethyl group, as well as the carboxylic acid functionality at the 3-position, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid contribute to its unique chemical properties and reactivity. The bromine and iodine atoms serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. The difluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design. Additionally, the carboxylic acid group provides opportunities for derivatization into esters, amides, or salts, further expanding its utility in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine scaffolds due to their broad biological activity. Pyridines are integral components of many approved drugs, exhibiting efficacy across various therapeutic areas, including oncology, immunology, and central nervous system disorders. The compound 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid has emerged as a valuable building block in the synthesis of small-molecule inhibitors targeting key biological pathways.

One of the most compelling applications of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The pyridine core of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid provides a scaffold that can be modified to interact with the active sites of kinases, while the halogenated substituents facilitate optimization of binding affinity and selectivity.

Recent studies have highlighted the potential of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid in generating novel antitumor agents. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The difluoromethyl group has been shown to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation. Furthermore, the presence of both bromo and iodo substituents allows for iterative functionalization strategies, enabling the construction of highly optimized lead compounds.

The role of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid extends beyond kinase inhibition. It has also been utilized in the synthesis of compounds targeting other therapeutic targets, such as G protein-coupled receptors (GPCRs) and ion channels. GPCRs are membrane receptors involved in a vast array of physiological processes and are implicated in numerous diseases. By leveraging the pyridine scaffold and its various substituents, researchers can design molecules that modulate GPCR activity either by activating or inhibiting receptor signaling.

The carboxylic acid moiety in 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid offers additional versatility for drug design. It can be converted into esters or amides to enhance solubility or improve binding interactions with biological targets. Furthermore, salt formation with appropriate counterions can modulate physicochemical properties such as solubility and bioavailability, which are critical factors in drug development.

Advances in computational chemistry have further accelerated the use of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid as a starting material for drug discovery. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity and pharmacokinetic properties. This enables rapid screening of large libraries of derivatives to identify promising candidates for further optimization.

The synthesis of 2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation reactions, functional group interconversions, and protection-deprotection strategies. However, recent advances in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on scales suitable for preclinical studies.

In conclusion,2-Bromo-6-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1804892-43) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for generating novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound，its importance is likely to grow，driving innovation across multiple therapeutic areas.